TPh A vs. CCT251236: Binding Affinity and Mechanism
TPh A exhibits high-affinity binding to pirin with a Ki value of 0.6 µM [1]. In contrast, the third-generation PROTAC degrader CCT367766, while effective at depleting pirin, shows a lower binding affinity for recombinant pirin with a reported Kd of 55 nM (0.055 µM) [2]. While the PROTAC exhibits a lower Kd, TPh A's mechanism is direct inhibition, making its Ki a more relevant metric for its intended use as a functional probe. This difference in binding potency and mechanism of action (inhibition vs. degradation) is a critical differentiation point for selecting the appropriate tool compound for a given experiment.
| Evidence Dimension | Binding affinity to pirin protein |
|---|---|
| Target Compound Data | Ki = 0.6 µM |
| Comparator Or Baseline | CCT367766 (PROTAC): Kd = 0.055 µM |
| Quantified Difference | CCT367766 binds ~11-fold more tightly based on Kd, but TPh A is a direct inhibitor (Ki). |
| Conditions | Recombinant pirin protein in vitro |
Why This Matters
This difference dictates the choice between a direct, reversible inhibitor (TPh A) for functional studies and a protein degrader (CCT367766) for studies requiring target elimination.
- [1] Miyazaki I, Simizu S, Okumura H, Takagi S, Osada H. A small-molecule inhibitor shows that pirin regulates migration of melanoma cells. Nat Chem Biol. 2010 Sep;6(9):667-73. View Source
- [2] Chessum NEA, et al. Demonstrating In-Cell Target Engagement Using a Pirin Protein Degradation Probe (CCT367766). J Med Chem. 2018 Feb 8;61(3):918-933. View Source
